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Compound of Interest

Compound Name: 2-Bromo-4,6-Difluoroaniline

Cat. No.: B1266213 Get Quote

An In-depth Technical Guide to 2-Bromo-4,6-
Difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic applications of 2-Bromo-4,6-difluoroaniline, a key building block in the development

of novel pharmaceuticals, agrochemicals, and advanced materials.

Physicochemical Properties
2-Bromo-4,6-difluoroaniline, with the chemical formula C₆H₄BrF₂N, is a halogenated aniline

derivative.[1][2] Its structural characteristics, including the presence of bromine and fluorine

atoms, impart unique reactivity and make it a valuable intermediate in organic synthesis.[3]

The physical and chemical properties of 2-Bromo-4,6-difluoroaniline are summarized in the

table below. It is important to note that literature values for the melting point show some

variation.
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Property Value Source

Molecular Formula C₆H₄BrF₂N [1][2]

Molecular Weight 208.00 g/mol [1]

Melting Point 41-42 °C (lit.) [4]

48-51 °C (lit.) [4]

52-55 °C (lit.) [4]

Appearance

White to pale brown or grey to

purple crystals or crystalline

powder

[2]

CAS Number 444-14-4 [1][4]

InChI Key
WUJKFVGKLTWVSQ-

UHFFFAOYSA-N
[1][4]

A boiling point for 2-Bromo-4,6-difluoroaniline is not readily available in the provided search

results. However, for the related isomer, 4-Bromo-2,6-difluoroaniline, a predicted boiling point is

188.2±35.0 °C at 760 mmHg.[5][6]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of 2-
Bromo-4,6-difluoroaniline are not explicitly detailed in the search results. However, standard

laboratory procedures would be employed for these measurements.

Melting Point Determination:

A standard method for determining the melting point of a crystalline solid like 2-Bromo-4,6-
difluoroaniline involves using a melting point apparatus. A small, powdered sample of the

purified compound is packed into a capillary tube and placed in the apparatus. The sample is

heated at a controlled rate, and the temperature range from which the substance begins to melt

to when it is completely liquid is recorded as the melting point. The sharpness of the melting

point range can be an indicator of purity.
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Boiling Point Determination:

For the determination of the boiling point, a common laboratory method is distillation. The

compound is heated in a distillation flask equipped with a thermometer. The temperature at

which the liquid boils and its vapor is in equilibrium with the liquid is recorded as the boiling

point. For high-boiling-point compounds, vacuum distillation may be employed to lower the

boiling temperature and prevent decomposition.

Synthesis of 2-Bromo-4,6-difluoroaniline:

A common synthetic route to 2-Bromo-4,6-difluoroaniline involves the bromination of 2,4-

difluoroaniline.[7]

Reaction: 2,4-difluoroaniline is reacted with bromine (Br₂).

General Procedure: A solution of bromine in a suitable solvent, such as glacial acetic acid, is

added dropwise to a stirred solution of 2,4-difluoroaniline, while maintaining a controlled

temperature. After the addition is complete, the reaction mixture is stirred for a period to

ensure complete reaction.

Workup: The reaction is then quenched, and the product is isolated through filtration. Further

purification can be achieved by techniques such as recrystallization or steam distillation to

yield the final product.

Synthetic Utility and Applications
2-Bromo-4,6-difluoroaniline is a versatile intermediate in organic synthesis, primarily utilized

in the preparation of more complex molecules for various applications.[3] The presence of

amino, bromo, and fluoro functional groups allows for a range of chemical transformations.

The following diagram illustrates the role of 2-Bromo-4,6-difluoroaniline as a building block in

the synthesis of pharmaceuticals and other functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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